Cas no 16021-60-6 (Quinoline,1,2-dihydro-1-methyl-)

Quinoline,1,2-dihydro-1-methyl- structure

16021-60-6 structure

Product Name:Quinoline,1,2-dihydro-1-methyl-

CAS No:16021-60-6

Molecular Formula:C₁₀H₁₁N

Molecular Weight:145.20100

CID:136394

PubChem ID:13382567

Quinoline,1,2-dihydro-1-methyl- Properties

Names and Identifiers

- Quinoline,1,2-dihydro-1-methyl-
- 1-methyl-2H-quinoline
- Quinoline, 1,2-dihydro-1-methyl- (6CI,8CI,9CI)
- 1,2-Dihydro-1-methyl-chinolin
- 1,2-DIHYDRO-1-METHYLQUINOLINE
- 1-Methyl-1,2-dihydro-chinolin
- 1-methyl-1,2-dihydro-quinoline
- N-Methyl-1,2-dihydroquinoline
- N-methylquinoline
- Quinoline,1,2-dihydro-1-methyl
- Quinoline,dihydromethyl
- DTXSID00538914
- 1-methyl-1,2-dihydroquinoline
- SCHEMBL1198914
- SCHEMBL6934175
- 16021-60-6
- +Expand
- InChIKey： XOHZHMUQBFJTNH-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H4N4S/c1-6-2(7)3-4-5-6/h1H3,(H,3,5,7)
- SMILES： CN1N=NN=C1S

Computed Properties

Exact Mass: 145.08900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 145.089149355g/mol
Heavy Atom Count: 11
Complexity: 162
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Topological Polar Surface Area: 3.2Å²

Experimental Properties

LogP: 2.21460
PSA: 3.24000

Quinoline,1,2-dihydro-1-methyl- Related Literature

1. 181. Reactions of ethylene oxides. Part IV. The reaction of epichlorohydrin with some aromatic amines

W. Davies,W. E. Savige J. Chem. Soc. 1950 890
2. The surprising nucleophilic addition of aminochlorocarbenes to diethyl acetylenedicarboxylate and to oxalyl chloride: quinolines and benzo[1,4]diazepines from N-alkylformanilides and oxalyl chloride in the presence of Hünig's base

Ying Cheng,Hua Yang,Otto Meth-Cohn Org. Biomol. Chem. 2003 1 3605
3. Regioselective reduction of 1-methylquinolium ions by tributyltin hydride and tris(trimethylsilyl)silane via photoinduced electron transfer

Shunichi Fukuzumi,Souta Noura J. Chem. Soc. Chem. Commun. 1994 287
4. Synthesis and fluorescence properties of N-methyl-1,2-dihyroquinoline-3-carboxylate derivatives: light-emitting compounds in organic solvent, in neat form, and in water

Shoji Matsumoto,Takahiro Mori,Motohiro Akazome RSC Adv. 2012 2 3379
5. Regioselective Introduction of Ethoxycarbonylmethyl and Cyanomethyl Groups into Quinoline and Isoquinoline

Micheline Grignon-Dubois,Fa?eza Diaba J. Chem. Res. (S) 1998 660
6. CXXXV.—The synthesis of substances allied to cotarnine

Arthur Henry Salway J. Chem. Soc. Trans. 1909 95 1204
7. Organic chemistry

J. Chem. Soc. Abstr. 1924 126 i701
8. Organic chemistry

J. Chem. Soc. Abstr. 1900 78 A73
9. 34. Preparation of simple cyanines

Bernard Beilenson,Frances M. Hamer J. Chem. Soc. 1939 143
10. Organic chemistry

J. Chem. Soc. Abstr. 1924 126 i1157

16021-60-6 (Quinoline,1,2-dihydro-1-methyl-) Related Products

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